Cas no 1443305-77-8 (1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol)

• Product Name: 1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol
• CAS No: 1443305-77-8
• MF: C₁₃H₁₉FO₂
• MW: 226.287167787552
• MDL: MFCD22372830
• CID: 5209316
• Update Time: 2026-03-06

1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

• 1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol
• Benzenemethanol, 5-fluoro-α-methyl-2-(3-methylbutoxy)-

• MDL： MFCD22372830
• Inchi： 1S/C13H19FO2/c1-9(2)6-7-16-13-5-4-11(14)8-12(13)10(3)15/h4-5,8-10,15H,6-7H2,1-3H3
• InChI Key： UTOAKAWOFOJOAM-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC(F)=CC=C1OCCC(C)C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on 1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol

Comprehensive Guide to 1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol (CAS No. 1443305-77-8): Properties, Applications, and Market Insights

1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol (CAS No. 1443305-77-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This fluorinated aromatic alcohol is characterized by its unique structural features, including a fluoro substituent and a 3-methylbutoxy side chain, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development and material science.

The molecular structure of 1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol combines aromaticity with aliphatic flexibility, making it a versatile intermediate in organic synthesis. With a molecular formula of C13H19FO2 and a molecular weight of 226.29 g/mol, this compound exhibits moderate polarity and solubility in common organic solvents. Its fluoro group enhances its stability and influences its electronic properties, while the 3-methylbutoxy chain provides steric bulk that can be crucial for specific applications.

In pharmaceutical research, 1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol has shown promise as a building block for drug candidates targeting neurological disorders and inflammatory conditions. Recent studies have explored its potential as a precursor for selective enzyme inhibitors, particularly in the development of treatments for neurodegenerative diseases—a hot topic in current medical research. The compound's ability to cross the blood-brain barrier, attributed to its balanced lipophilicity from the fluoro and 3-methylbutoxy groups, makes it particularly interesting for CNS drug development.

The synthesis of 1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol typically involves multi-step organic reactions, including ether formation and reduction steps. Researchers often employ palladium-catalyzed coupling reactions or nucleophilic aromatic substitution to introduce the fluoro group, followed by Williamson ether synthesis to attach the 3-methylbutoxy side chain. The final reduction to the alcohol functionality can be achieved using various reducing agents, with careful control of reaction conditions to ensure high yield and purity.

From a commercial perspective, the demand for 1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol has been steadily increasing, particularly from pharmaceutical companies engaged in small molecule drug discovery. Market analysis shows growing interest in fluorinated compounds like this one, as they often demonstrate improved metabolic stability and bioavailability compared to their non-fluorinated counterparts. The global market for such specialized intermediates is projected to grow significantly in the coming years, driven by advancements in precision medicine and targeted therapies.

Quality control for 1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The presence of the fluoro atom creates distinctive splitting patterns in proton NMR spectra, while mass spectrometry confirms the molecular weight and fragmentation pattern. These analytical methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, typically exceeding 98% purity for research-grade material.

Storage and handling of 1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol require standard laboratory precautions for organic compounds. It should be stored in tightly sealed containers under inert atmosphere, protected from light and moisture. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling the compound, in line with general laboratory safety protocols for chemical substances.

Recent scientific literature highlights several innovative applications of 1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol derivatives. Some research groups have incorporated this structural motif into fluorescent probes for biological imaging, taking advantage of the aromatic system's photophysical properties. Others have explored its use in liquid crystal formulations, where the combination of rigidity from the phenyl ring and flexibility from the side chains can produce interesting mesomorphic behavior.

Environmental considerations for 1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol are becoming increasingly important in light of growing regulatory scrutiny on fluorinated compounds. While this particular molecule doesn't fall under current environmental restrictions, researchers are investigating its biodegradation pathways and potential ecological impact. Some studies suggest that the 3-methylbutoxy side chain may facilitate microbial degradation compared to more persistent fluorinated structures.

For researchers sourcing 1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol, several specialized chemical suppliers offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing varies depending on purity and scale, with custom synthesis options available for modified derivatives. The compound's CAS number (1443305-77-8) serves as a crucial identifier for precise procurement and regulatory compliance.

Future research directions for 1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanol include exploration of its chiral properties (as it contains a stereocenter) for asymmetric synthesis applications, and further investigation of its pharmacological potential. The growing field of fluorine chemistry continues to uncover new applications for such compounds, particularly in areas like PET imaging agents and bioactive molecule development.